Cas no 101861-29-4 (5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 101861-29-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD16664564
• CID: 4567628
• Update Time: 2025-09-28

5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• 3-hydroxy-5,6-dimethylpyridazine-4-carboxylic acid
• 3,4-dimethyl-6-oxo-1H-pyridazine-5-carboxylic acid
• Z367678716
• 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

• MDL： MFCD16664564
• Inchi： 1S/C7H8N2O3/c1-3-4(2)8-9-6(10)5(3)7(11)12/h1-2H3,(H,9,10)(H,11,12)
• InChI Key： PEEUHPHVIGBEJW-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)C(C)=NN1

Computed Properties

• Exact Mass: 168.053492g/mol
• Monoisotopic Mass: 168.053492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.15g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Comprehensive Overview of 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 101861-29-4)

5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 101861-29-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The presence of both carboxylic acid and ketone functional groups in its structure makes it a versatile intermediate for synthetic modifications.

In recent years, the demand for 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid has surged, driven by its applications in medicinal chemistry and material science. A growing body of literature highlights its role in the synthesis of novel bioactive molecules, with studies focusing on its potential as a scaffold for anticancer agents and antimicrobial compounds. The compound's CAS No. 101861-29-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in industrial and academic laboratories. Its stability under various conditions and compatibility with common reagents further enhance its utility in multi-step synthetic routes.

One of the most discussed topics in relation to 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is its potential role in addressing drug resistance, a critical challenge in modern healthcare. Scientists are investigating derivatives of this compound for their ability to target resistant bacterial strains and cancer cells. Additionally, its eco-friendly synthesis methods align with the global push toward green chemistry, making it a subject of interest for sustainable pharmaceutical production. Online forums and research platforms often feature queries about its solubility, storage conditions, and scaling-up procedures, indicating its practical relevance in laboratory settings.

The structural features of 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid also make it a candidate for computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its interactions with biological targets. These computational approaches, combined with experimental data, help optimize its derivatives for enhanced efficacy and reduced side effects. The compound's CAS No. 101861-29-4 is often cross-referenced in patents related to neurological disorders and metabolic diseases, underscoring its therapeutic potential.

From an industrial perspective, 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is valued for its cost-effective production and high purity standards. Manufacturers emphasize its role in streamlining the synthesis of complex molecules, reducing both time and resource expenditure. Recent advancements in catalytic processes have further improved its accessibility, addressing the needs of large-scale pharmaceutical operations. Discussions on platforms like ResearchGate and LinkedIn often highlight its supply chain dynamics and regulatory compliance, reflecting its commercial significance.

In conclusion, 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 101861-29-4) represents a critical intersection of synthetic chemistry, drug development, and sustainable innovation. Its multifaceted applications continue to inspire research across disciplines, making it a compound of enduring scientific and industrial relevance. As exploration of its properties and derivatives expands, it is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and materials science.